5-chloro-3,6-dimethyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)-1-benzofuran-2-carboxamide

• Molecular Formula: C19H14ClN3O2S
• Molecular Weight: 383.9 g/mol
• IUPAC Name: 5-chloro-3,6-dimethyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H14ClN3O2S/c1-10-8-15-13(9-14(10)20)11(2)16(25-15)18(24)22-19-21-17(23-26-19)12-6-4-3-5-7-12/h3-9H,1-2H3,(H,21,22,23,24)
• InChI Key: SMUWUNXSAOSSKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)C(=C(O2)C(=O)NC3=NC(=NS3)C4=CC=CC=C4)C

Description

5-chloro-3,6-dimethyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)-1-benzofuran-2-carboxamide is a synthetic organic compound that belongs to the class of benzofuran derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-3,6-dimethyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)-1-benzofuran-2-carboxamide typically involves multi-step organic reactions. The starting materials might include 5-chloro-3,6-dimethylbenzofuran and 3-phenyl-1,2,4-thiadiazole. The carboxamide group is introduced through an amide coupling reaction, often using reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) under mild conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the benzofuran ring.

Reduction: Reduction reactions could target the thiadiazole ring or the carboxamide group.

Substitution: Electrophilic or nucleophilic substitution reactions could occur at the chloro or methyl groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

Substitution: Reagents like sodium hydride (NaH) or alkyl halides.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield a benzofuranone derivative, while reduction could produce a thiadiazoline derivative.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological pathways and interactions.

Medicine: Potential therapeutic applications, such as anti-inflammatory or anticancer agents.

Industry: Use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Generally, it could interact with enzymes or receptors, modulating their activity. The benzofuran and thiadiazole rings might play a role in binding to the target site, while the carboxamide group could influence the compound’s solubility and stability.

Comparison with Similar Compounds

Similar Compounds

• 5-chloro-3,6-dimethyl-1-benzofuran-2-carboxamide
• 3,6-dimethyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)-1-benzofuran-2-carboxamide
• 5-chloro-3,6-dimethyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)-1-benzofuran-2-carboxylic acid

Uniqueness

The unique combination of the benzofuran, thiadiazole, and carboxamide groups in 5-chloro-3,6-dimethyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)-1-benzofuran-2-carboxamide may confer distinct biological activities and chemical properties compared to similar compounds. This uniqueness could make it a valuable compound for further research and development.